An In-depth Technical Guide to the Molecular Weight and Thermodynamic Stability of 1,1,1-Propanetricarboxylate
An In-depth Technical Guide to the Molecular Weight and Thermodynamic Stability of 1,1,1-Propanetricarboxylate
Introduction
For researchers, scientists, and professionals in drug development, a profound understanding of a molecule's fundamental physicochemical properties is paramount. This guide provides a comprehensive technical overview of 1,1,1-propanetricarboxylate, focusing on its molecular weight and the critical concept of its thermodynamic stability. While direct experimental thermodynamic data for this specific molecule is not extensively documented in publicly accessible literature, this guide will equip you with the foundational knowledge and methodologies required to determine these crucial parameters. We will delve into the theoretical underpinnings of thermodynamic stability and provide detailed experimental and computational protocols for its assessment.
Part 1: Core Molecular Properties of 1,1,1-Propanetricarboxylate
Chemical Identity and Structure
1,1,1-Propanetricarboxylate is the conjugate base of 1,1,1-propanetricarboxylic acid. The structural arrangement of the carboxylic acid groups significantly influences its chemical behavior and physical properties.
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IUPAC Name: Propane-1,1,1-tricarboxylic acid
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Structure: The molecule features a propane backbone with three carboxyl groups attached to the first carbon atom.
The corresponding 1,1,1-propanetricarboxylate anion has the chemical formula [C₆H₅O₆]³⁻.
Molecular Weight
The molecular weight of a compound is a fundamental property derived from its chemical formula and the atomic weights of its constituent elements.
The molecular weight of 1,1,1-propanetricarboxylic acid (C₆H₈O₆) is calculated as follows:
| Element | Number of Atoms | Atomic Weight ( g/mol ) | Total Weight ( g/mol ) |
| Carbon (C) | 6 | 12.01 | 72.06 |
| Hydrogen (H) | 8 | 1.01 | 8.08 |
| Oxygen (O) | 6 | 16.00 | 96.00 |
| Total | 176.14 |
The molecular weight of the fully deprotonated 1,1,1-propanetricarboxylate anion ([C₆H₅O₆]³⁻) is approximately 173.09 g/mol . The exact molecular weight will depend on the counter-ions present.
Part 2: A Guide to Understanding and Determining Thermodynamic Stability
Thermodynamic stability refers to the energy of a system relative to its constituent elements or other reference states. A thermodynamically stable molecule has a low free energy of formation. The key parameters for assessing thermodynamic stability are the Gibbs free energy of formation (ΔG°f) and the standard enthalpy of formation (ΔH°f).
A negative ΔG°f indicates that a compound is stable relative to its elements in their standard states. The standard enthalpy of formation (ΔH°f) is the change in enthalpy when one mole of a compound is formed from its constituent elements in their most stable states.[3]
Experimental Determination of Thermodynamic Stability
Experimental techniques provide the most accurate and reliable data on the thermodynamic properties of a substance.
Bomb calorimetry is a primary method for determining the standard enthalpy of combustion (ΔH°c) for solid and liquid organic compounds.[4][5] From this value, the standard enthalpy of formation (ΔH°f) can be calculated using Hess's Law.
Workflow for Determining Enthalpy of Formation using Bomb Calorimetry
Caption: Workflow for determining the enthalpy of formation.
Detailed Protocol for Bomb Calorimetry:
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Calibration:
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Accurately weigh a sample of a standard substance with a known heat of combustion, such as benzoic acid.
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Form the standard into a pellet.
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Place the pellet in the sample cup inside the bomb calorimeter.
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Attach a fuse wire of known length and weight to the electrodes, ensuring it touches the pellet.
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Add a small, known amount of water to the bomb to saturate the internal atmosphere, ensuring that any water formed during combustion is in the liquid state.
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Seal the bomb and pressurize it with pure oxygen to approximately 30 atm.
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Immerse the bomb in a known quantity of water in the calorimeter's insulating jacket.
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Allow the system to reach thermal equilibrium.
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Ignite the sample and record the temperature change of the water to a precision of at least 0.001 °C.
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Calculate the heat capacity of the calorimeter (C_cal) using the known heat of combustion of the standard.
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Sample Measurement:
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Repeat the above procedure using a precisely weighed sample of 1,1,1-propanetricarboxylic acid.
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Record the temperature change upon combustion.
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Calculate the heat of combustion of the sample using the previously determined C_cal.
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Correct for the heat released by the combustion of the fuse wire.
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Calculation of Enthalpy of Formation:
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The balanced combustion reaction for 1,1,1-propanetricarboxylic acid is: C₆H₈O₆(s) + 5O₂(g) → 6CO₂(g) + 4H₂O(l)
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The standard enthalpy of formation (ΔH°f) is calculated using the following equation: ΔH°c = ΣΔH°f(products) - ΣΔH°f(reactants)
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Rearranging for the enthalpy of formation of the reactant: ΔH°f(C₆H₈O₆) = [6 * ΔH°f(CO₂) + 4 * ΔH°f(H₂O)] - ΔH°c(C₆H₈O₆)
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Use the known standard enthalpies of formation for CO₂(g) and H₂O(l).
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Differential Scanning Calorimetry (DSC) is a thermoanalytical technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature.[6][7][8] DSC can provide information on:
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Thermal Stability: The onset of decomposition or oxidation.
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Phase Transitions: Melting point, enthalpy of fusion.
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Heat Capacity (Cp): The amount of heat required to raise the temperature of the substance by one degree.
General Protocol for DSC Analysis:
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Sample Preparation: Accurately weigh a small amount of 1,1,1-propanetricarboxylic acid (typically 1-10 mg) into an aluminum or other suitable DSC pan.
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Instrument Setup:
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Place the sample pan and an empty reference pan into the DSC cell.
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Purge the cell with an inert gas, such as nitrogen, to prevent oxidation.
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Thermal Program:
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Equilibrate the sample at a starting temperature below any expected transitions.
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Ramp the temperature at a constant rate (e.g., 10 °C/min) to a final temperature beyond the point of decomposition.
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Data Analysis: The resulting thermogram plots heat flow against temperature. Endothermic and exothermic events appear as peaks. The onset temperature of a significant exothermic peak can indicate the limit of thermal stability.
Computational Prediction of Thermodynamic Stability
In the absence of experimental data, computational chemistry provides powerful tools for predicting the thermodynamic properties of molecules.[9][10]
Conceptual Framework for Thermodynamic Property Prediction
Caption: Computational workflow for thermodynamic property prediction.
Modern computational methods can calculate the total electronic energy of a molecule. The enthalpy of formation can then be derived, often through the use of isodesmic reactions. An isodesmic reaction is a hypothetical reaction where the number and types of bonds are conserved on both sides of the equation.[11] This approach helps to cancel out systematic errors in the calculations, leading to more accurate predictions of heats of formation.
For 1,1,1-propanetricarboxylic acid, a suitable isodesmic reaction could be:
C(CH₂COOH)₃H + 3CH₄ → C(CH₃)₄ + 3CH₃COOH
By calculating the enthalpy change for this reaction (ΔH_rxn) and using known experimental enthalpies of formation for methane, neopentane, and acetic acid, the enthalpy of formation of 1,1,1-propanetricarboxylic acid can be estimated with reasonable accuracy.
Factors Influencing the Stability of 1,1,1-Propanetricarboxylate
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Steric Hindrance: The close proximity of the three carboxyl groups may lead to steric strain, which could potentially decrease the thermodynamic stability of the molecule compared to its less sterically hindered isomer, 1,2,3-propanetricarboxylic acid.
Conclusion
This guide has provided a detailed overview of the molecular weight of 1,1,1-propanetricarboxylate and a comprehensive framework for understanding and determining its thermodynamic stability. While direct experimental data for this specific molecule is sparse, the methodologies outlined herein—namely bomb calorimetry, differential scanning calorimetry, and computational chemistry—represent the industry-standard approaches for obtaining these critical parameters. For researchers and professionals in drug development, the application of these techniques is essential for building a complete physicochemical profile of any new chemical entity, ensuring a solid foundation for further research and development.
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